Cas no 1108164-37-9 (1-(5-chloropyrimidin-2-yl)piperidin-4-ol)

1-(5-Chloropyrimidin-2-yl)piperidin-4-ol is a heterocyclic compound featuring a chloropyrimidine core linked to a piperidin-4-ol moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. The chloropyrimidine group enhances reactivity, enabling selective functionalization, while the piperidin-4-ol scaffold contributes to improved solubility and binding affinity in target interactions. Its well-defined chemical properties make it valuable for medicinal chemistry research, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in high-precision organic synthesis.

1-(5-chloropyrimidin-2-yl)piperidin-4-ol structure

1108164-37-9 structure

Product Name:1-(5-chloropyrimidin-2-yl)piperidin-4-ol

CAS No:1108164-37-9

MF:C₉H₁₂ClN₃O

MW:213.664080619812

MDL:MFCD18380064

CID:1196013

PubChem ID:57708379

Update Time:2025-05-20

1-(5-chloropyrimidin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloropyrimidin-2-yl)piperidin-4-ol
- AKOS015969431
- DB-300713
- BEQLIYXYBCBOFR-UHFFFAOYSA-N
- DTXSID20727626
- 1108164-37-9
- SCHEMBL2520522
- MDL： MFCD18380064
- Inchi： 1S/C9H12ClN3O/c10-7-5-11-9(12-6-7)13-3-1-8(14)2-4-13/h5-6,8,14H,1-4H2
- InChI Key： BEQLIYXYBCBOFR-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=NC=1)N1CCC(CC1)O

Computed Properties

Exact Mass: 213.0668897g/mol
Monoisotopic Mass: 213.0668897g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.2Å²

1-(5-chloropyrimidin-2-yl)piperidin-4-ol Pricemore >>

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